N-Desethylsunitinib-d4 TFA Salt
Description
N-Desethylsunitinib-d4 TFA Salt is a deuterated analog of the metabolite N-Desethylsunitinib, where four hydrogen atoms are replaced with deuterium. This stable isotope-labeled compound is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for precise quantification of the parent drug, sunitinib, or its metabolites in pharmacokinetic and bioanalytical studies. The trifluoroacetate (TFA) salt form arises during synthesis and purification processes, particularly in reverse-phase high-performance liquid chromatography (HPLC), where TFA buffers are commonly employed. The compound is characterized by high purity (>98% by HPLC) and rigorous quality control, including identity verification via NMR and mass spectrometry. Its deuterated structure ensures minimal interference with analytical results while maintaining chemical stability and solubility in research settings.
Properties
Molecular Formula |
C20H19D4FN4O2.C2HF3O2 |
|---|---|
Molecular Weight |
488.47 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1. Salt Form Comparison
| Parameter | TFA Salt | HCl Salt | Acetate Salt |
|---|---|---|---|
| Synthesis Complexity | Low | Moderate | Moderate |
| Preferred Application | Analytical | Therapeutic | Cell assays |
| Toxicity Profile | Higher | Lower | Lower |
Table 2. Deuterated vs. Non-Deuterated Properties
| Feature | Deuterated Form | Non-Deuterated Form |
|---|---|---|
| Role in LC-MS | Internal Standard | Target Analyte |
| Isotopic Interference | Avoids overlap | N/A |
| Cost Efficiency | Lower | Higher |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
